Cas no 201421-14-9 (BOC-D-PEN(ACM)-OH)

BOC-D-PEN(ACM)-OH structure
BOC-D-PEN(ACM)-OH structure
Product Name:BOC-D-PEN(ACM)-OH
CAS No:201421-14-9
MF:C13H24N2O5S
MW:320.405062675476
MDL:MFCD00151884
CID:239552
PubChem ID:7015805
Update Time:2025-04-19

BOC-D-PEN(ACM)-OH Chemical and Physical Properties

Names and Identifiers

    • D-Valine,3-[[(acetylamino)methyl]thio]-N-[(1,1-dimethylethoxy)carbonyl]-
    • Boc-D-Pen(Acm)-OH
    • BOC-S-ACETAMIDOMETHYL-D-PENICILLAMINE
    • (2S)-3-(acetamidomethylsulfanyl)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
    • CS-0333683
    • AKOS015836506
    • (S)-3-((Acetamidomethyl)thio)-2-((tert-butoxycarbonyl)amino)-3-methylbutanoic acid
    • MFCD00151884
    • 3-[(Acetamidomethyl)sulfanyl]-N-(tert-butoxycarbonyl)-D-valine
    • (S)-3-(acetamidomethylthio)-2-(tert-butoxycarbonylamino)-3-methylbutanoic acid
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[(acetamidomethyl)sulfanyl]-3-methylbutanoic acid
    • AS-73117
    • 201421-14-9
    • D-Valine, 3-[[(acetylamino)methyl]thio]-N-[(1,1-dimethylethoxy)carbonyl]-
    • DTXSID20426768
    • G84131
    • (2S)-2-[(tert-butoxycarbonyl)amino]-3-[(acetamidomethyl)sulfanyl]-3-methylbutanoic acid
    • BOC-D-PEN(ACM)-OH
    • MDL: MFCD00151884
    • Inchi: 1S/C13H24N2O5S/c1-8(16)14-7-21-13(5,6)9(10(17)18)15-11(19)20-12(2,3)4/h9H,7H2,1-6H3,(H,14,16)(H,15,19)(H,17,18)/t9-/m0/s1
    • InChI Key: SUSPMXBDNAADFK-VIFPVBQESA-N
    • SMILES: S(CNC(C)=O)C(C)(C)[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 320.14100
  • Monoisotopic Mass: 320.14059304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 130.03000
  • LogP: 2.35150

BOC-D-PEN(ACM)-OH Security Information

  • Storage Condition:2-8°C
  • HazardClass:IRRITANT

BOC-D-PEN(ACM)-OH Pricemore >>

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